Cas no 1805469-29-7 (5-Chloro-4-nitro-2-phenylpyridine)

• Product Name: 5-Chloro-4-nitro-2-phenylpyridine
• CAS No: 1805469-29-7
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 4903058
• Update Time: 2025-08-03

5-Chloro-4-nitro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-nitro-2-phenylpyridine

• Inchi： 1S/C11H7ClN2O2/c12-9-7-13-10(6-11(9)14(15)16)8-4-2-1-3-5-8/h1-7H
• InChI Key： SUBFWLYEQULXAB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 5-Chloro-4-nitro-2-phenylpyridine

Comprehensive Overview of 5-Chloro-4-nitro-2-phenylpyridine (CAS No. 1805469-29-7)

5-Chloro-4-nitro-2-phenylpyridine (CAS No. 1805469-29-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile applications in drug discovery and material science. With its unique molecular structure featuring a chloro and nitro substituent, it serves as a key intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The compound's CAS number 1805469-29-7 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its IUPAC name, 5-Chloro-4-nitro-2-phenylpyridine, reflects its structural specificity, which is often searched by chemists exploring nitroaromatic compounds or halogenated pyridines. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models predict their reactivity and binding affinity with high accuracy. This synergy between experimental and in silico approaches underscores its relevance in modern medicinal chemistry.

From a synthetic perspective, 5-Chloro-4-nitro-2-phenylpyridine is synthesized via nitration and chlorination reactions, often optimized for yield and purity. Its nitro group offers a handle for further functionalization, making it a valuable scaffold for structure-activity relationship (SAR) studies. Industries focusing on crop protection chemicals also evaluate its derivatives for herbicidal or fungicidal properties, addressing the urgent need for sustainable agrochemical solutions. Environmental compatibility and green chemistry principles are increasingly integrated into its production processes.

Analytical characterization of CAS 1805469-29-7 typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). The compound's stability under various pH conditions and thermal profiles is a frequent topic in pharmaceutical forums, as these factors influence formulation strategies. Notably, its logP value and solubility data are critical for ADME (Absorption, Distribution, Metabolism, Excretion) predictions, a hotspot in preclinical research.

In the context of intellectual property, patents involving 5-Chloro-4-nitro-2-phenylpyridine often cover novel synthetic routes or therapeutic applications. The rise of open-access chemistry databases has facilitated cross-border collaboration, accelerating its adoption in high-throughput screening platforms. Furthermore, its mention in scientific literature related to cancer research or infectious diseases highlights its interdisciplinary appeal.

To address common queries from search engines: "Is 5-Chloro-4-nitro-2-phenylpyridine biodegradable?" or "What are the alternatives to nitro-substituted pyridines?"—this compound exhibits moderate biodegradability, with ongoing studies focusing on eco-friendly modifications. Alternatives may include sulfonyl or cyano derivatives, though each has distinct trade-offs in reactivity and cost. Such discussions resonate with the sustainability-driven agendas of many research institutions.

In summary, 5-Chloro-4-nitro-2-phenylpyridine (CAS No. 1805469-29-7) exemplifies the intersection of chemical innovation and practical applications. Its multifaceted role in life sciences and material engineering ensures its continued prominence in both academic and industrial settings. As precision medicine and smart agriculture evolve, this compound will likely remain a focal point for breakthroughs in small-molecule therapeutics and beyond.